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For Researchers, Scientists, and Drug Development Professionals

Introduction
UNC7096 is a potent and selective chemical probe that functions as a biotinylated affinity

reagent for the NSD2-PWWP1 domain. With a high binding affinity (Kd = 46 nM), UNC7096
effectively blocks the interaction between the NSD2-PWWP1 domain and its natural ligand,

nucleosomal H3K36me2, by occupying the methyl-lysine binding pocket.[1] This characteristic

makes UNC7096 an invaluable tool for identifying and characterizing proteins that interact with

the NSD2-PWWP1 domain, thereby elucidating the broader biological roles of NSD2.

These application notes provide a detailed protocol for performing chemical pulldown

experiments using UNC7096 to isolate and identify interacting proteins from nuclear extracts.

The subsequent analysis of the pulled-down proteins by mass spectrometry and validation by

western blotting will enable researchers to uncover novel protein-protein interactions and gain

deeper insights into NSD2-mediated signaling pathways.

Signaling Pathway and Experimental Logic
The following diagram illustrates the mechanism of UNC7096 action and the logical flow of the

pulldown experiment designed to capture its interacting partners.
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UNC7096 Mechanism of Action

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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